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Compound of Interest

Compound Name:
Methyl 1-methyl-1H-indole-4-

carboxylate

Cat. No.: B170263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of Methyl 1-methyl-1H-indole-4-carboxylate (CAS No.

1444-12-8). This N-methylated indole derivative is a compound of interest in medicinal

chemistry and organic synthesis. Due to the limited availability of experimental data in peer-

reviewed literature, this document combines reported information with established synthetic

methodologies and predictive data to serve as a valuable resource for researchers. This guide

includes detailed experimental protocols, structured data tables for easy reference, and logical

workflow diagrams to facilitate further investigation of this compound.

Chemical Properties and Data
Methyl 1-methyl-1H-indole-4-carboxylate is a heterocyclic compound featuring a methylated

indole core with a methyl ester at the 4-position. Its chemical structure and key identifiers are

presented below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1444-12-8

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight 189.21 g/mol

IUPAC Name methyl 1-methyl-1H-indole-4-carboxylate

SMILES CN1C=C(C2=C1C=CC=C2)C(=O)OC

InChI Key Not available in searched literature

Table 2: Physical and Chemical Properties

Property Value Source

Appearance White powder [1][2]

Melting Point Data not available

Boiling Point Data not available [3]

Solubility Data not available

Purity
≥ 95% - 98% (Commercially

available)
[1][2]

Synthesis and Experimental Protocols
The synthesis of Methyl 1-methyl-1H-indole-4-carboxylate is not extensively detailed in the

scientific literature. However, it can be readily achieved through the N-methylation of its

precursor, Methyl 1H-indole-4-carboxylate. Below are two detailed experimental protocols

adapted from established methods for the N-methylation of indoles.

N-Methylation using Phenyl Trimethylammonium Iodide
This method provides a safe and highly selective approach for the monomethylation of

indoles[1].
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Experimental Protocol:

To an 8 mL glass vial equipped with a magnetic stir bar, add Methyl 1H-indole-4-carboxylate

(1 equivalent), phenyl trimethylammonium iodide (2.5 equivalents), and cesium carbonate

(Cs₂CO₃, 2 equivalents).

Seal the vial with a septum screw cap and purge with argon for 10 minutes.

Add anhydrous toluene (to a concentration of 0.23 M) via syringe.

Replace the septum with a solid screw cap and heat the reaction mixture to 120°C in a

preheated heating block.

Stir the reaction for 18-24 hours, monitoring the progress by thin-layer chromatography

(TLC).

Upon completion, cool the reaction to room temperature.

Quench the reaction by adding 2 N HCl until gas evolution ceases.

Extract the product with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with 2 N HCl (2 x 5 mL) and then with brine (1 x 10 mL).

Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired

product.

N-Methylation using Dimethyl Carbonate
An environmentally benign method utilizing dimethyl carbonate as a methylating agent[4].

Experimental Protocol:

In a round-bottom flask, combine Methyl 1H-indole-4-carboxylate (1 equivalent), potassium

carbonate (K₂CO₃, 1.5 equivalents), and dimethylformamide (DMF).
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Add dimethyl carbonate (3 equivalents) to the mixture.

Heat the reaction mixture to reflux (approximately 130°C) and maintain for 3-4 hours,

monitoring by TLC.

After the reaction is complete, cool the mixture to 0-5°C in an ice bath.

Slowly add cold water to precipitate the product.

Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford

Methyl 1-methyl-1H-indole-4-carboxylate.

Diagram 1: Synthetic Workflow for Methyl 1-methyl-1H-indole-4-carboxylate

Synthetic Pathway
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A generalized workflow for the synthesis of Methyl 1-methyl-1H-indole-4-carboxylate.
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Spectroscopic Data
Experimental spectroscopic data for Methyl 1-methyl-1H-indole-4-carboxylate is not readily

available in the public domain. Researchers are advised to perform their own spectral analysis

for structural confirmation.

Biological Activity and Potential Applications
The specific biological activity of Methyl 1-methyl-1H-indole-4-carboxylate has not been

reported in the scientific literature. However, the indole nucleus is a well-established "privileged

scaffold" in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological

properties, including anticancer, anti-inflammatory, and antimicrobial activities[5].

N-methylation of indole derivatives can significantly impact their biological activity by altering

their lipophilicity, metabolic stability, and binding affinity to biological targets. Furthermore,

indole-4-carboxylic acid derivatives have been investigated for various therapeutic applications.

Given the lack of specific data, a generalized workflow for the initial biological evaluation of this

compound is proposed.

Diagram 2: Proposed Biological Evaluation Workflow
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Biological Screening Cascade

Methyl 1-methyl-1H-indole-4-carboxylate

Initial Cytotoxicity Screening
(e.g., MTT assay in cancer cell lines)

Antimicrobial Activity Assays
(e.g., MIC determination against bacterial and fungal strains)

Anti-inflammatory Assays
(e.g., COX/LOX inhibition, cytokine release)
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Structure-Activity Relationship (SAR) Studies

Lead Optimization
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A proposed workflow for the initial biological screening of the title compound.

Conclusion
Methyl 1-methyl-1H-indole-4-carboxylate is a readily accessible indole derivative with

potential for further exploration in drug discovery and materials science. This technical guide

provides a foundational understanding of its chemical properties and outlines clear

methodologies for its synthesis and potential biological evaluation. The lack of extensive

experimental data highlights an opportunity for novel research to characterize this compound

and explore its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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